[1-(2-Chloro-acetyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[1-(2-chloroacetyl)piperidin-4-yl]-N-propan-2-ylcarbamate
• InChI: InChI=1S/C15H27ClN2O3/c1-11(2)18(14(20)21-15(3,4)5)12-6-8-17(9-7-12)13(19)10-16/h11-12H,6-10H2,1-5H3
• InChI Key: MQXJJQINMNVEDP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1CCN(CC1)C(=O)CCl)C(=O)OC(C)(C)C
• Molecular Formula: C15H27ClN2O3
• Molecular Weight: 318.84 g/mol

Description

[1-(2-Chloro-acetyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester (CAS: 1353943-49-3) is a piperidine-derived compound featuring a tert-butyl carbamate protective group, an isopropyl substituent, and a 2-chloro-acetyl moiety. This structure is critical in medicinal chemistry, where the tert-butyl carbamate (Boc) group serves as a transient protective moiety during synthesis, while the chloro-acetyl group enhances electrophilicity, enabling nucleophilic substitution reactions. The compound is utilized as an intermediate in the synthesis of bioactive molecules, particularly those targeting receptors or enzymes requiring piperidine scaffolds .

Biological Activity

[1-(2-Chloro-acetyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester (CAS: 1353963-73-1) is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound has the molecular formula C15H27ClN2O3 and features a piperidine ring, which is known for its diverse pharmacological properties. The presence of the chloroacetyl group is particularly noteworthy as it may enhance the compound's reactivity and biological activity.

Research indicates that compounds containing piperidine moieties can interact with various biological targets, including enzymes and receptors. Specifically, this compound may exhibit activity through:

• Inhibition of Acetylcholinesterase (AChE) : Similar to other piperidine derivatives, it may inhibit AChE, which is crucial for neurotransmission in the central nervous system. This inhibition can lead to increased levels of acetylcholine, potentially improving cognitive functions.
• Interaction with G Protein-Coupled Receptors (GPCRs) : Piperidine derivatives have been shown to modulate GPCR activity, influencing various physiological processes such as inflammation and pain perception .

Biological Activity Studies

Several studies have evaluated the biological activity of related piperidine compounds, providing insights that may be applicable to [1-(2-Chloro-acetyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester.

Table 1: Summary of Biological Activities of Related Piperidine Compounds

Compound Name	Biological Activity	Reference
EF24 (Piperidinone derivative)	Anticancer activity; IKKb inhibition
Donepezil (AChE inhibitor)	Cognitive enhancement in Alzheimer's disease
Various piperidine derivatives	Antimicrobial and antifungal properties

Case Studies

• Anticancer Potential : A study demonstrated that a similar piperidine derivative exhibited significant cytotoxicity against FaDu hypopharyngeal tumor cells. The compound induced apoptosis more effectively than the standard drug bleomycin, suggesting a promising avenue for cancer therapy .
• Cognitive Enhancement : Research on AChE inhibitors has shown that compounds with piperidine structures can enhance cognitive functions in models of Alzheimer's disease. The interaction with cholinergic pathways suggests potential therapeutic benefits for neurodegenerative conditions .
• Antimicrobial Activity : Some piperidine derivatives have shown efficacy against various pathogens, indicating a broad-spectrum antimicrobial potential that could be explored further with [1-(2-Chloro-acetyl)-piperidin-4-yl]-isopropyl-carbamic acid tert-butyl ester .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Comparisons

Compound Name	Core Structure	Key Substituents	Synthesis Highlights	Reference
Target Compound	Piperidin-4-yl	2-Chloro-acetyl, isopropyl, tert-butyl carbamate	Likely involves chloro-acetylation and Boc protection; exact yield not reported
Compound 1 (Benzodiazol-2-one derivative)	Piperidin-4-yl benzodiazol-2-one	p-Chlorobenzyl, carboxylic acid	HOBt/HBTU-mediated coupling; TFA deprotection (23% overall yield)
Thieno-pyrimidine-morpholine derivative	Piperazine	Thieno[3,2-d]pyrimidine, morpholin-4-yl	Reductive amination followed by Suzuki coupling
Quinazoline-piperidine derivative	Piperidin-4-yl quinazoline	Cyclopropyl, methoxy-phenyl, ethoxycarbonylmethyl	HCl-mediated Boc deprotection; CDI coupling (13% final yield)

Key Observations:

• Electrophilic Reactivity : The target’s 2-chloro-acetyl group enhances electrophilicity compared to morpholine () or benzodiazol-2-one () derivatives, making it more reactive in nucleophilic substitutions.
• Protective Group Strategies : All compounds employ tert-butyl carbamate protection, but deprotection methods vary (e.g., TFA in vs. HCl in ). This suggests divergent stability profiles under acidic conditions.
• Synthetic Complexity: The thieno-pyrimidine derivative () requires multi-step functionalization, including Suzuki coupling, whereas the target compound’s synthesis likely prioritizes simplicity with fewer coupling steps.